4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C9H11BrN4
• Molecular Weight: 255.11 g/mol
• SMILES: CCCCN1C2=C(C=N1)C(=NC=N2)Br
• InChI: InChI=1S/C9H11BrN4/c1-2-3-4-14-9-7(5-13-14)8(10)11-6-12-9/h5-6H,2-4H2,1H3
• InChIKey: MVKPUSLDHUSMLJ-UHFFFAOYSA-N

4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine Scaffold Overview

4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine (CAS 2091762-92-2, C9H11BrN4, MW 255.11) is a brominated heterocyclic building block belonging to the privileged pyrazolo[3,4-d]pyrimidine scaffold . This scaffold is extensively utilized in medicinal chemistry as a core for developing ATP-competitive kinase inhibitors, particularly against oncogenic targets such as Abl, RET, and CDKs [1]. The compound features a bromine atom at the 4-position, which serves as a versatile synthetic handle for cross-coupling reactions, and an n-butyl group at the N1 position, which modulates lipophilicity and potential target engagement .

1

Bromine handle for cross-coupling diversification

2

N1-butyl substitution modulates lipophilicity

3

Pyrazolopyrimidine scaffold for kinase inhibitor design

• [1] Schenone, S.; Radi, M.; Musumeci, F.; Brullo, C.; Botta, M. Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines as Protein Kinase Inhibitors: An Old Scaffold as a New Tool for Medicinal Chemistry and Chemical Biology Studies. Chem. Rev. 2014, 114 (14), 7189–7238. View Source

4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine Differentiation

Substituting 4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine with a close analog—such as the 4-chloro derivative or an N1-methyl variant—is not a trivial decision in a research or procurement context. The identity of the halogen at the 4-position dictates both the chemical reactivity profile (e.g., oxidative addition rates in cross-coupling) and the electronic environment critical for target binding [1]. Furthermore, the N1-butyl substituent significantly alters the compound's lipophilicity (LogP) and metabolic stability compared to smaller alkyl groups, directly impacting the pharmacokinetic properties of any derived lead molecule [2]. The quantitative evidence below demonstrates specific instances where the bromo-butyl combination provides distinct advantages.

Target

4-Bromo-1-butyl core

4-Chloro analog

Oxidative addition rates optimized for Br

May exhibit different cross-coupling reactivity, impacting coupling yields

Target

N1-butyl substituent

N1-methyl analog

Balanced lipophilicity for membrane permeability studies

Lower lipophilicity may alter ADME profile and limit CNS penetration potential

• [1] Manetti, F.; Brullo, C.; Magnani, M.; Mosci, F.; Chelli, B.; Crespan, E.; Schenone, S.; Naldini, A.; Bruno, O.; Botta, M. Structure-Based Optimization of Pyrazolo[3,4-d]pyrimidines as Abl Inhibitors and Antiproliferative Agents toward Human Leukemia Cell Lines. J. Med. Chem. 2008, 51 (5), 1252–1259. View Source
• [2] Radi, M.; Tintori, C.; Musumeci, F.; Brullo, C.; Zamperini, C.; Dreassi, E.; Fallacara, A. L.; Vignaroli, G.; Crespan, E.; Zanoli, S.; Laurenzana, I.; Filippi, I.; Maga, G.; Schenone, S. Design, Synthesis, and Biological Evaluation of Pyrazolo[3,4-d]pyrimidines Active in Vivo on the Bcr-Abl T315I Mutant. J. Med. Chem. 2013, 56 (13), 5382–5394. View Source

4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine: Quantitative Evidence

BRD4 BD1 Binding Affinity

The 4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine core exhibits measurable affinity for the BRD4 bromodomain (BD1). This provides a quantifiable starting point for fragment-based drug discovery (FBDD) or structure-activity relationship (SAR) campaigns targeting epigenetic readers, distinguishing it from analogs that lack this specific binding profile [1].

BRD4 BD1 Affinity

Reported

Kd = 3.3 µM vs. baseline >300 µM >90-fold improvement

Supports fragment-based lead optimization starting point

BindingDB entry; confirm assay conditions for your system

Evidence Dimension	Binding Affinity (Kd) to BRD4 BD1
Target Compound Data	Kd = 3.3 µM (3300 nM)
Comparator Or Baseline	Baseline: No binding detected (Kd > 300 µM) for the unsubstituted pyrazolo[3,4-d]pyrimidine scaffold in this assay
Quantified Difference	> 90-fold improvement in binding affinity
Conditions	Isothermal Titration Calorimetry (ITC); BRD4 BD1 (unknown origin)

Why This Matters

This quantifiable affinity for BRD4 BD1 provides a defined chemical starting point for lead optimization, whereas an unsubstituted or less optimized scaffold would require de novo hit identification.

• [1] BindingDB Entry BDBM50148603 (CHEMBL3770724). Binding affinity of 4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine to BRD4 BD1. View Source

C4 Halogen Effect on Abl Kinase Affinity

In a study optimizing pyrazolo[3,4-d]pyrimidines as Abl inhibitors, the insertion of halogen substituents at the C4 position—as found in 4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine—led to a significant improvement in target affinity and cellular potency [1]. This class-level inference supports the strategic selection of the brominated core over non-halogenated analogs.

C4 Halogen Effect on Abl

Class-level

Up to 10-fold affinity improvement observed Molecular docking & in vitro kinase assays

Class-level support for C4-bromine as pharmacophoric element

Class-level inference; confirm with specific analog

Evidence Dimension	Improvement in Abl Kinase Affinity
Target Compound Data	Class-level effect: Insertion of halogen substituents (e.g., Br) at C4
Comparator Or Baseline	Non-halogenated pyrazolo[3,4-d]pyrimidine analogs
Quantified Difference	Increase in affinity of up to 1 order of magnitude (up to 10-fold)
Conditions	Molecular docking simulations and in vitro kinase assays against Abl

Why This Matters

This evidence demonstrates that the C4 bromine atom is not merely a synthetic handle; it is a critical pharmacophoric element that can enhance target engagement by up to an order of magnitude compared to non-halogenated cores.

• [1] Manetti, F.; Brullo, C.; Magnani, M.; Mosci, F.; Chelli, B.; Crespan, E.; Schenone, S.; Naldini, A.; Bruno, O.; Botta, M. Structure-Based Optimization of Pyrazolo[3,4-d]pyrimidines as Abl Inhibitors and Antiproliferative Agents toward Human Leukemia Cell Lines. J. Med. Chem. 2008, 51 (5), 1252–1259. View Source

Lipophilicity Modulation by N1-Butyl Substitution

The N1-butyl substituent on 4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine confers a calculated LogP (cLogP) that is significantly higher than its N1-methyl analog, impacting its partitioning and potential membrane permeability . This quantitative difference in lipophilicity is a key differentiator for researchers designing compounds with specific ADME profiles.

Lipophilicity (cLogP)

Data to verify

cLogP ≈ 2.4 vs. N1-methyl: cLogP ≈ 1.1 Δ ≈ +1.3

Butyl substituent may enhance membrane permeability

Vendor-calculated data; experimental validation recommended

Evidence Dimension	Calculated Lipophilicity (cLogP)
Target Compound Data	cLogP = 2.4 (approx.) for C9H11BrN4 core
Comparator Or Baseline	4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (C6H5BrN4); cLogP = 1.1 (approx.)
Quantified Difference	ΔcLogP ≈ +1.3 (approx. 20-fold increase in lipophilicity)
Conditions	Calculated using ChemAxon's property prediction algorithms (vendor data)

Why This Matters

A 1.3 log unit increase in lipophilicity translates to a roughly 20-fold increase in the compound's partition coefficient, which can be strategically exploited to optimize oral absorption or CNS penetration in drug discovery programs.

4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine Applications

BRD4 Bromodomain Inhibitor Lead Optimization

The validated binding affinity of 4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine to BRD4 BD1 (Kd = 3.3 µM) makes it a suitable fragment hit or early lead for structure-based optimization. Researchers can use this quantifiable interaction as a starting point to improve potency and selectivity towards BRD4, a key target in oncology and inflammation [1].

C4 Cross-Coupling for Kinase Inhibitor Libraries

The C4 bromine atom enables efficient palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) to introduce a wide variety of aryl, heteroaryl, or amino substituents. This allows for rapid diversification of the pyrazolo[3,4-d]pyrimidine core to explore SAR against a broad panel of kinases, including Abl and RET, where halogen substitution is known to enhance affinity [2].

ADME Modulation via N1-Butyl Substitution

The N1-butyl group provides a specific, quantifiable increase in lipophilicity (ΔcLogP ≈ +1.3 vs. methyl analog) compared to smaller alkyl chains. This feature allows medicinal chemists to fine-tune the physicochemical properties of lead compounds, potentially improving membrane permeability and oral bioavailability in in vivo studies .

Application

Selection Property

Validation Focus

BRD4 Bromodomain Lead Optimization

BRD4 BD1 binding affinity context

Fragment-based lead optimization review

Kinase Inhibitor Library Synthesis via C4 Cross-Coupling

C4 bromine reactivity for cross-coupling

SAR diversification and coupling efficiency

ADME Property Tuning via N1-Butyl

N1-butyl lipophilicity modulation

ADME property profiling and permeability assessment

• [1] BindingDB Entry BDBM50148603 (CHEMBL3770724). Binding affinity of 4-Bromo-1-butyl-1H-pyrazolo[3,4-d]pyrimidine to BRD4 BD1. View Source
• [2] Manetti, F.; Brullo, C.; Magnani, M.; Mosci, F.; Chelli, B.; Crespan, E.; Schenone, S.; Naldini, A.; Bruno, O.; Botta, M. Structure-Based Optimization of Pyrazolo[3,4-d]pyrimidines as Abl Inhibitors and Antiproliferative Agents toward Human Leukemia Cell Lines. J. Med. Chem. 2008, 51 (5), 1252–1259. View Source